Cas no 2679823-86-8 (rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate)

• Product Name: rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate
• CAS No: 2679823-86-8
• MF: C₉H₁₆FNO₂
• MW: 189.227246284485
• CID: 5652184
• PubChem ID: 165919946
• Update Time: 2025-10-30

rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28271750
• 2679823-86-8
• rac-tert-butyl N-{[(1R,2R)-2-fluorocyclopropyl]methyl}carbamate
• rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate

• Inchi： 1S/C9H16FNO2/c1-9(2,3)13-8(12)11-5-6-4-7(6)10/h6-7H,4-5H2,1-3H3,(H,11,12)/t6-,7-/m0/s1
• InChI Key： OBTGIMMQFVKMIP-BQBZGAKWSA-N
• SMILES： F[C@H]1C[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 189.11650692g/mol
• Monoisotopic Mass: 189.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate

Research Brief on rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate (CAS: 2679823-86-8)

In recent years, the compound rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate (CAS: 2679823-86-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated cyclopropane derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

The structural uniqueness of this compound, characterized by the presence of a fluorinated cyclopropyl ring and a tert-butyl carbamate group, contributes to its enhanced metabolic stability and bioavailability. Recent studies have focused on optimizing its synthetic routes and exploring its applications in drug discovery. For instance, a 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators, which are being investigated for their potential in treating epilepsy and anxiety disorders.

One of the most notable advancements involves the use of rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate in the development of protease inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a building block for inhibitors targeting viral proteases, including those of SARS-CoV-2 and HIV. The fluorinated cyclopropyl moiety was found to enhance binding affinity to the active sites of these enzymes, thereby improving inhibitory activity.

Furthermore, recent pharmacokinetic studies have shed light on the compound's favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Data from in vivo models indicate that the tert-butyl carbamate group significantly reduces first-pass metabolism, leading to higher plasma concentrations and prolonged half-life. These findings position rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate as a valuable candidate for further preclinical development.

Despite these promising results, challenges remain in the large-scale synthesis and enantiomeric separation of this compound. Researchers are actively exploring asymmetric synthesis methods and catalytic systems to address these issues. A 2024 study in Organic Process Research & Development reported a novel enzymatic resolution approach that achieved >99% enantiomeric excess for the (1R,2R)-isomer, marking a significant step forward in process optimization.

In conclusion, rac-tert-butyl N-{(1R,2R)-2-fluorocyclopropylmethyl}carbamate (CAS: 2679823-86-8) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from CNS therapeutics to antiviral agents, with ongoing research continuing to uncover its full potential. Future directions may include structure-activity relationship (SAR) studies to further optimize its biological activity and the development of more efficient synthetic methodologies to facilitate its use in pharmaceutical manufacturing.